Cas no 1955493-51-2 (ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate)

• Product Name: ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate
• CAS No: 1955493-51-2
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 4631116
• Update Time: 2025-06-08

ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-acetic acid, 5-(methoxymethyl)-, ethyl ester
• ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate

• Inchi： 1S/C8H12N2O4/c1-3-13-8(11)4-6-9-10-7(14-6)5-12-2/h3-5H2,1-2H3
• InChI Key： XTWNYWMPZBHLJV-UHFFFAOYSA-N
• SMILES： O1C(COC)=NN=C1CC(OCC)=O

Additional information on ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate

Comprehensive Overview of Ethyl 2-[5-(Methoxymethyl)-1,3,4-Oxadiazol-2-yl]Acetate (CAS No. 1955493-51-2)

The compound ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate (CAS No. 1955493-51-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and an ester functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for heterocyclic compounds with enhanced bioavailability and metabolic stability has intensified. The 1,3,4-oxadiazole moiety in ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate is known for its electron-rich nature, which contributes to its ability to interact with biological targets. This property aligns with the growing trend of designing small-molecule inhibitors for enzyme modulation, a hot topic in oncology and infectious disease research.

From a synthetic chemistry perspective, the methoxymethyl substituent in this compound offers intriguing possibilities for further derivatization. This functional group is often leveraged to improve solubility or serve as a protective group in multi-step syntheses. Such features are critical in the development of prodrugs, a subject frequently searched in academic and industrial forums. The compound’s ethyl acetate side chain also provides a handle for coupling reactions, making it valuable for combinatorial chemistry libraries.

Environmental and sustainability concerns have driven interest in green chemistry approaches for synthesizing intermediates like ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with broader industry trends, as evidenced by frequent searches for eco-friendly synthetic routes and biodegradable intermediates in scientific databases.

The compound’s potential extends to material science, where 1,3,4-oxadiazole derivatives are investigated for their electronic properties. With the rise of organic electronics, there is growing curiosity about how such structures could contribute to light-emitting diodes (OLEDs) or photovoltaic cells. While CAS No. 1955493-51-2 is not yet widely studied in this context, its structural features suggest untapped opportunities.

Analytical characterization of ethyl 2-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]acetate typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently queried by quality control professionals and synthetic chemists, reflecting the compound’s niche but growing relevance. Stability studies under varying pH and temperature conditions are also critical, given the demand for robust intermediates in scale-up processes.

In summary, CAS No. 1955493-51-2 represents a compelling case study in the intersection of medicinal chemistry, green synthesis, and materials science. Its adaptability to diverse applications ensures continued interest, particularly as researchers seek to address global challenges in healthcare and sustainable technology. Future studies may explore its pharmacokinetic profiles or novel synthetic methodologies to further unlock its potential.